Cas no 1708400-65-0 (2-(3-Chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester)

• Product Name: 2-(3-Chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester
• CAS No: 1708400-65-0
• MF: C₉H₇ClN₄O₂
• MW: 238.630480051041
• CID: 5220445
• Update Time: 2025-05-21

2-(3-Chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester

• Inchi： 1S/C9H7ClN4O2/c1-16-9(15)7-5-12-14(13-7)8-6(10)3-2-4-11-8/h2-5H,1H3
• InChI Key： RAZXWUSYUIPCDK-UHFFFAOYSA-N
• SMILES： N1=CC(C(OC)=O)=NN1C1=NC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 2-(3-Chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester

Comprehensive Overview of 2-(3-Chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester (CAS No. 1708400-65-0)

The compound 2-(3-Chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester (CAS No. 1708400-65-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of triazole derivatives, which are widely recognized for their biological activity and versatility in drug design. The presence of both a chloropyridine and a triazole moiety in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for triazole-based compounds has surged, driven by their applications in developing novel therapeutics and crop protection agents. Researchers are particularly interested in 2-(3-Chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester due to its potential as a building block for small-molecule inhibitors and enzyme modulators. Its methyl ester group further enhances its solubility, making it suitable for various formulation strategies.

The synthesis of CAS No. 1708400-65-0 typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for efficient and scalable methods. These innovations align with the broader trend of green chemistry, which emphasizes reducing waste and improving sustainability in chemical manufacturing.

From a pharmacological perspective, 2-(3-Chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester has shown promise in preliminary studies targeting kinase inhibition and antimicrobial activity. Its mechanism of action often involves interactions with key biological targets, such as protein kinases or microbial enzymes, which are critical in disease pathways. This has led to increased interest in its potential applications for treating infectious diseases and chronic inflammatory conditions.

In the agrochemical sector, triazole derivatives like CAS No. 1708400-65-0 are valued for their role in developing next-generation pesticides and herbicides. The chloropyridine component contributes to its bioactivity, while the triazole ring enhances stability under environmental conditions. These properties make it a viable candidate for integrated pest management systems, which are increasingly focused on sustainable agriculture.

The analytical characterization of 2-(3-Chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are essential for both research and industrial applications. Additionally, computational tools like molecular docking and QSAR modeling are employed to predict its interactions with biological targets, accelerating the drug discovery process.

As the scientific community continues to explore the potential of CAS No. 1708400-65-0, collaborations between academia and industry are expected to drive innovation. The compound's versatility and adaptability to various chemical modifications position it as a valuable asset in the quest for new bioactive molecules. Future research may focus on optimizing its pharmacokinetic properties and expanding its applications in precision medicine and smart farming technologies.

In conclusion, 2-(3-Chloro-pyridin-2-yl)-2H-[1,2,3]triazole-4-carboxylic acid methyl ester represents a compelling example of how heterocyclic chemistry can address contemporary challenges in health and agriculture. Its multifaceted properties and broad applicability underscore its importance in modern scientific endeavors, making it a compound worthy of continued investigation and development.